Cas no 886940-82-5 (ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate)

• Product Name: ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate
• CAS No: 886940-82-5
• MF: C₁₃H₂₁N₅O₄S₂
• MW: 375.466939687729
• CID: 5477153
• Update Time: 2025-05-21

ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]acetate
• ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate

• Inchi： 1S/C13H21N5O4S2/c1-5-22-9(20)6-14-8(19)7-23-12-18-17-11(24-12)15-10(21)16-13(2,3)4/h5-7H2,1-4H3,(H,14,19)(H2,15,16,17,21)
• InChI Key： HCEHHVSBYLNLJA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1=NN=C(NC(=O)NC(C)(C)C)S1)=O

Additional information on ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate

Recent Advances in the Study of Ethyl 2-2-({5-(tert-Butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate (CAS: 886940-82-5)

The compound ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate (CAS: 886940-82-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,3,4-thiadiazole core and tert-butylcarbamoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate has shown remarkable antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry reported that this compound and its analogs displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation. The new synthetic approach employs green chemistry principles, reducing the use of hazardous solvents and improving overall process sustainability.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular features responsible for the compound's biological activity. Researchers have identified that the thiadiazole ring system and the tert-butylcarbamoyl group are critical for maintaining potency, while modifications to the ethyl ester moiety can be used to fine-tune pharmacokinetic properties. These findings are guiding the design of next-generation derivatives with improved therapeutic profiles.

Looking forward, ethyl 2-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidoacetate represents a promising scaffold for drug discovery. Current research efforts are focused on expanding its therapeutic applications, including investigation of its potential in oncology and neurodegenerative diseases. The compound's unique chemical structure and demonstrated biological activities make it a valuable subject for continued study in the chemical biology and pharmaceutical research communities.